Cas no 2640963-71-7 (2-(2-chlorophenyl)-1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)ethan-1-one)

• Product Name: 2-(2-chlorophenyl)-1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)ethan-1-one
• CAS No: 2640963-71-7
• MF: C₁₉H₂₀Cl₂N₂O₂
• MW: 379.280303001404
• CID: 5318545
• PubChem ID: 154831334
• Update Time: 2025-05-19

2-(2-chlorophenyl)-1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS040047318
• 2-(2-chlorophenyl)-1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)ethan-1-one
• F6683-1046
• 2640963-71-7
• 2-(2-Chlorophenyl)-1-[4-[[(3-chloro-4-pyridinyl)oxy]methyl]-1-piperidinyl]ethanone

• Inchi： 1S/C19H20Cl2N2O2/c20-16-4-2-1-3-15(16)11-19(24)23-9-6-14(7-10-23)13-25-18-5-8-22-12-17(18)21/h1-5,8,12,14H,6-7,9-11,13H2
• InChI Key： MVXPDJJZEFDEDV-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(COC2C=CN=CC=2Cl)CC1)CC1=CC=CC=C1Cl

Computed Properties

• Exact Mass: 378.0901833g/mol
• Monoisotopic Mass: 378.0901833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.5±45.0 °C(Predicted)
• pka: 4.29±0.18(Predicted)

Additional information on 2-(2-chlorophenyl)-1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)ethan-1-one

The Chemistry and Applications of 2-(2-chlorophenyl)-1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)ethan-1-one

2-(2-chlorophenyl)-1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)ethan-1-one, commonly referred to by its CAS number 2640963-71-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate molecular structure, which includes a piperidine ring, a pyridine moiety, and a ketone group. The presence of chlorine atoms at specific positions within the molecule contributes to its unique chemical properties and reactivity.

The synthesis of this compound involves a series of carefully designed reactions, including nucleophilic substitutions, coupling reactions, and oxidation steps. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, ensuring higher yields and better purity. The use of transition metal catalysts has been particularly beneficial in facilitating key steps of the synthesis, such as the formation of the piperidine ring and the coupling of the pyridine moiety.

One of the most notable features of this compound is its ability to act as a versatile building block in organic synthesis. Its structure allows for further functionalization, enabling the creation of derivatives with diverse biological activities. For instance, modifications to the pyridine ring or the piperidine ring can lead to compounds with enhanced pharmacokinetic properties or improved bioavailability. This flexibility makes it an invaluable tool in drug discovery programs targeting various therapeutic areas.

Recent studies have highlighted the potential of this compound in medicinal chemistry. Researchers have explored its role as a ligand in metalloenzyme inhibition, particularly in enzymes involved in cancer progression. The compound's ability to bind to metal ions such as zinc or copper has shown promise in inhibiting key enzymes like metalloproteases, which are critical for tumor growth and metastasis. These findings underscore its potential as a lead compound for developing novel anticancer agents.

In addition to its medicinal applications, this compound has also found use in materials science. Its structural rigidity and electronic properties make it a candidate for applications in organic electronics, such as semiconductors or light-emitting diodes (LEDs). Ongoing research is focused on understanding its electronic behavior under different conditions and exploring methods to enhance its stability for practical applications.

The safety profile of this compound is another area of active investigation. While initial toxicity studies indicate that it has low acute toxicity, long-term exposure effects are still under evaluation. Regulatory agencies require comprehensive toxicological assessments before this compound can be widely used in commercial products. Researchers are employing advanced analytical techniques to assess its potential genotoxicity and carcinogenicity, ensuring that any future applications are safe for human use.

In conclusion, 2-(2-chlorophenyl)-1-(4-{[(3-chloropyridin-4-yl)oxy]methyl}piperidin-1-yl)ethan-1-one represents a fascinating example of modern organic chemistry's capabilities. Its complex structure, versatile functionality, and promising applications across multiple fields make it a subject of ongoing research interest. As new insights into its properties emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.